2-Bromocyclododecan-1-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Bromocyclododecan-1-ol (2-BCD) is a brominated cyclic alcohol and a key metabolite of α-hexabromocyclododecane (α-HBCDD), a brominated flame retardant. Structurally, 2-BCD features a cyclododecane ring substituted with a hydroxyl group at position 1 and a bromine atom at position 2. Its molecular formula is C₁₂H₂₃BrO, distinguishing it from linear brominated alkanols such as 12-bromododecan-1-ol (C₁₂H₂₅BrO) .
2-BCD is generated during the anaerobic biodegradation of α-HBCDD in wastewater treatment systems, with subsequent aerobic degradation contributing to its removal . Studies report a maximum removal efficiency of 63.6% for 2-BCD in sequential anaerobic/aerobic bioreactors, highlighting its environmental persistence and transformation dynamics .
Properties
CAS No. |
83602-77-1 |
|---|---|
Molecular Formula |
C12H23BrO |
Molecular Weight |
263.21 g/mol |
IUPAC Name |
2-bromocyclododecan-1-ol |
InChI |
InChI=1S/C12H23BrO/c13-11-9-7-5-3-1-2-4-6-8-10-12(11)14/h11-12,14H,1-10H2 |
InChI Key |
GPQKFSWOEWRUKP-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCCC(C(CCCC1)O)Br |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences:
Environmental Behavior :
Treatment Efficiency :
Other Brominated Compounds
12-Bromododecane-1-thiol
- Structure : Linear dodecane chain with terminal thiol (-SH) and bromine groups (C₁₂H₂₅BrS).
- However, its safety profile and reactivity differ significantly due to the thiol group .
12-Bromododecan-1-ol
- Structure : Linear dodecane with hydroxyl and bromine termini (C₁₂H₂₅BrO).
- No direct comparative data are available in the provided evidence .
Research Findings and Data
Table 1: Effluent Concentrations and Removal Efficiencies of 2-BCD and α-HBCDD
| SRT (Days) | 2-BCD Anaerobic Effluent (μg/L) | α-HBCDD Total Removal (%) | 2-BCD Sequential Removal (%) |
|---|---|---|---|
| 5 | 0.0015 ± 0.0002 | 18.3 ± 1.5 | 56.2 ± 3.1 |
| 55 | 0.0011 ± 0.0001 | 18.3 ± 1.5 | 63.6 ± 2.8 |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
